Cas no 1396875-21-0 (N-[2-(methylsulfanyl)phenyl]-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product name: N-[2-(methylsulfanyl)phenyl]-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1396875-21-0
• MF: C₂₁H₁₇N₅OS
• MW: 387.457582235336
• CID: 5802545
• PubChem ID: 71793881

N-[2-(methylsulfanyl)phenyl]-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylsulfanylphenyl)-1-phenyl-5-pyridin-2-yltriazole-4-carboxamide
• N-[2-(methylsulfanyl)phenyl]-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• VU0540970-1
• 1396875-21-0
• F6247-0669
• AKOS024544339
• N-(2-(methylthio)phenyl)-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• N-[2-(methylthio)phenyl]-1-phenyl-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H17N5OS/c1-28-18-13-6-5-11-16(18)23-21(27)19-20(17-12-7-8-14-22-17)26(25-24-19)15-9-3-2-4-10-15/h2-14H,1H3,(H,23,27)
• InChI Key： ZQZPTVFLUKPYRA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=NC=CC=C2)=C(C(NC2=CC=CC=C2SC)=O)N=N1

Computed Properties

• Exact Mass: 387.11538136g/mol
• Monoisotopic Mass: 387.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų
• XLogP3: 3.7

Additional information on N-[2-(methylsulfanyl)phenyl]-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to N-[2-(methylsulfanyl)phenyl]-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396875-21-0)

N-[2-(methylsulfanyl)phenyl]-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1396875-21-0, represents a confluence of aromatic rings, heterocyclic structures, and functional groups that make it a promising candidate for various biological and chemical applications.

The molecular structure of N-[2-(methylsulfanyl)phenyl]-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide is characterized by a triazole core flanked by phenyl and pyridine substituents. The presence of the methylsulfanyl group at the 2-position of the phenyl ring introduces a polar and potentially hydrophilic character to the molecule, which can influence its solubility and interactions with biological targets. Additionally, the carboxamide functionality at the 4-position of the triazole ring provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been a surge in research focused on triazole-containing compounds due to their diverse biological activities. Triazoles are known for their ability to act as scaffolds in drug design, offering a balance between structural rigidity and chemical variability. The specific arrangement of atoms in N-[2-(methylsulfanyl)phenyl]-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide positions it as a potential candidate for inhibiting various enzymes and receptors involved in metabolic pathways.

The methylsulfanyl-substituted phenyl ring in this compound is particularly noteworthy as it can engage in hydrogen bonding interactions with polar residues in protein targets. This feature is crucial for designing molecules with high binding affinity and selectivity. Furthermore, the pyridine moiety at the 5-position introduces another layer of interaction potential, allowing for π-stacking or coordination with metal ions if present in the biological target.

The carboxamide group not only serves as a point of modification but also contributes to the overall charge distribution of the molecule. This can be particularly advantageous when designing compounds intended to interact with charged biological targets such as enzymes or ion channels. The carboxamide group can also participate in hydrogen bonding networks within proteins or nucleic acids, enhancing binding stability.

methylsulfanyl)phenyl]-1-\textit{phenyl}-5-(\textit{pyridin}-2-\textit{-yl})-\textit{1H}-\textit{1},\textit{2},\textit{3}-\textit{triazole}-4-\textit{-carboxamide} aligns with this trend by incorporating multiple heterocyclic moieties that can enhance its pharmacological activity.